molecular formula C18H42O6S3Si2 B8756661 4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane CAS No. 56706-11-7

4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane

Cat. No.: B8756661
CAS No.: 56706-11-7
M. Wt: 506.9 g/mol
InChI Key: KLFNHRIZTXWZHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,4,14,14-Tetraethoxy-3,15-dioxa-8,9,10-trithia-4,14-disilaheptadecane is a useful research compound. Its molecular formula is C18H42O6S3Si2 and its molecular weight is 506.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

56706-11-7

Molecular Formula

C18H42O6S3Si2

Molecular Weight

506.9 g/mol

IUPAC Name

triethoxy-[3-(3-triethoxysilylpropyltrisulfanyl)propyl]silane

InChI

InChI=1S/C18H42O6S3Si2/c1-7-19-28(20-8-2,21-9-3)17-13-15-25-27-26-16-14-18-29(22-10-4,23-11-5)24-12-6/h7-18H2,1-6H3

InChI Key

KLFNHRIZTXWZHT-UHFFFAOYSA-N

Canonical SMILES

CCO[Si](CCCSSSCCC[Si](OCC)(OCC)OCC)(OCC)OCC

physical_description

Liquid;  Pellets or Large Crystals, Liquid

Origin of Product

United States

Synthesis routes and methods

Procedure details

47.5 g of bis-[γ-(triethoxysilyl)-propyl]-disulfide (0.1 mole) was heated together with 3.2 g of sulfur (0.1 mole) under a nitrogen gas atmosphere for about 15 hours at about 150°C, until all of the sulfur had dissolved and did not crystallize out again upon cooling. A dark red liquid was formed, which a thin-layer chromatogram showed to contain no free sulfur, and in which disulfides and tetrasulfides are dissolved as shown by mass spectrographic analysis.
Quantity
47.5 g
Type
reactant
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
disulfides
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
[Compound]
Name
tetrasulfides
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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